Cas no 40430-08-8 ( )

  structure
  structure
Product Name: 
CAS No:40430-08-8
MF:C11H24N2O2
MW:216.320463180542
CID:925778
PubChem ID:289746
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-[2-(4-aminobutyl)-1,3-dioxolan-2-yl]butan-1-amine
    • 1,9-Diaminononan-5-on-aethylenketal
    • 1,9-Diaminononan-5-on-ethylenketal
    • 4,4'-(1,3-dioxolane-2,2-diyl)dibutan-1-amine
    • 4,4'-[1,3]dioxolane-2,2-diyl-bis-butylamine
    • AC1L6CDY
    • AC1Q6ZM2
    • AG-J-21286
    • AR-1F7382
    • CTK4I3073
    • NSC151984
    • DTXSID50302586
    • 40430-08-8
    • NSC-151984
    •  
    • Inchi: 1S/C11H24N2O2/c12-7-3-1-5-11(6-2-4-8-13)14-9-10-15-11/h1-10,12-13H2
    • InChI Key: LHKGTEJKZQBSPP-UHFFFAOYSA-N
    • SMILES: O1CCOC1(CCCCN)CCCCN

Computed Properties

  • Exact Mass: 216.18392
  • Monoisotopic Mass: 216.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 70.5Ų

Experimental Properties

  • PSA: 70.5
  • LogP: 2.38810
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